1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione

• IUPAC Name: 1,3-dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione
• InChI: InChI=1S/C16H16N8O2/c1-10(13-18-19-20-24(13)11-7-5-4-6-8-11)23-9-17-14-12(23)15(25)22(3)16(26)21(14)2/h4-10H,1-3H3
• InChI Key: RVWPKQYJTGZVKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=NN1C2=CC=CC=C2)N3C=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C16H16N8O2
• Molecular Weight: 352.35 g/mol

Description

1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione, also known as DMPPE, is a chemical compound that has been used in scientific research for many years. This compound is a purine derivative that has been found to have a variety of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione is not fully understood. However, it is believed that 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione acts as an allosteric modulator of adenosine receptors. This means that 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione binds to a site on the adenosine receptor that is different from the site where adenosine binds. This binding causes a conformational change in the receptor that enhances the binding of adenosine.
Biochemical and Physiological Effects:
1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione has been found to have a variety of interesting biochemical and physiological effects. One of the most notable effects of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione is its ability to enhance the binding of adenosine to its receptor. This enhancement can lead to a variety of physiological effects, including vasodilation, increased blood flow, and decreased heart rate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione in lab experiments is its ability to enhance the binding of adenosine to its receptor. This can be useful in a variety of experimental settings where the effects of adenosine need to be studied. However, there are also limitations to the use of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione. For example, 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione is a relatively complex molecule that can be difficult to synthesize. Additionally, the use of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione may not be appropriate in all experimental settings.

Future Directions

There are many future directions for the study of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione. One potential direction is the development of new synthetic methods for the production of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione. Another potential direction is the study of the effects of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione on different adenosine receptor subtypes. Additionally, the use of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione as a tool for the study of other ligand-receptor interactions could be explored. Overall, the study of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione has the potential to lead to new insights into the role of adenosine receptors in various physiological processes.

Synthesis Methods

The synthesis of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione is a complex process that involves several steps. One of the most common methods for synthesizing 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione involves the reaction of 7-bromo-1,3-dimethylxanthine with 1-phenyltetrazole-5-thiol in the presence of a base such as potassium carbonate. This reaction produces 1-(7-bromo-1,3-dimethylxanthin-2-yl)-2-(1-phenyltetrazol-5-ylthio)ethanone. This intermediate compound is then reacted with hydrazine hydrate to produce 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione.

Scientific Research Applications

1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione has been used in a variety of scientific research applications. One of the most common applications of 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione is as a fluorescent probe for the study of protein-ligand interactions. 1,3-Dimethyl-7-[1-(1-phenyltetrazol-5-yl)ethyl]purine-2,6-dione has also been used as a tool for the study of adenosine receptors and their role in various physiological processes.